Cas no 1216714-30-5 (1-2-(4-tert-butylphenoxy)ethoxy-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride)

• Product Name: 1-2-(4-tert-butylphenoxy)ethoxy-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride
• CAS No: 1216714-30-5
• MF: C₂₆H₃₈Cl₂N₂O₃
• MW: 497.497525691986
• CID: 6152926
• PubChem ID: 16807086
• Update Time: 2025-11-01

1-2-(4-tert-butylphenoxy)ethoxy-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-tert-butylphenoxy)ethoxy-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride
• 1-[2-(4-tert-butylphenoxy)ethoxy]-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]propan-2-ol;hydrochloride
• AKOS026679111
• 1216714-30-5
• 1-[2-(4-TERT-BUTYLPHENOXY)ETHOXY]-3-[4-(5-CHLORO-2-METHYLPHENYL)PIPERAZIN-1-YL]PROPAN-2-OL HYDROCHLORIDE
• F1193-0100
• 1-(2-(4-(tert-butyl)phenoxy)ethoxy)-3-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)propan-2-ol hydrochloride

• Inchi： 1S/C26H37ClN2O3.ClH/c1-20-5-8-22(27)17-25(20)29-13-11-28(12-14-29)18-23(30)19-31-15-16-32-24-9-6-21(7-10-24)26(2,3)4;/h5-10,17,23,30H,11-16,18-19H2,1-4H3;1H
• InChI Key： MVTDCWRCLHNQKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1CCN(CC(COCCOC2C=CC(=CC=2)C(C)(C)C)O)CC1.Cl

Computed Properties

• Exact Mass: 496.2259485g/mol
• Monoisotopic Mass: 496.2259485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 528
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-2-(4-tert-butylphenoxy)ethoxy-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride

Comprehensive Overview of 1-2-(4-tert-butylphenoxy)ethoxy-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride (CAS No. 1216714-30-5)

The compound 1-2-(4-tert-butylphenoxy)ethoxy-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride (CAS No. 1216714-30-5) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. This molecule features a unique structural framework, combining a piperazine core with phenoxy and propanol moieties, which are often associated with bioactive properties. Its hydrochloride salt form enhances solubility and stability, making it suitable for various experimental and formulation applications.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. Researchers are particularly interested in compounds like 1-2-(4-tert-butylphenoxy)ethoxy-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride due to their potential interactions with G-protein-coupled receptors (GPCRs) and central nervous system (CNS) targets. These attributes align with current trends in treating neurological disorders and metabolic diseases, where multi-target ligands are gaining traction.

The synthesis of CAS No. 1216714-30-5 involves sophisticated organic chemistry techniques, including etherification, amination, and salt formation. Its tert-butylphenoxy group contributes to lipophilicity, while the chloro-methylphenyl moiety may influence binding affinity. Such structural nuances are critical for optimizing pharmacokinetic profiles, a topic frequently searched by medicinal chemists and formulation scientists.

From an industrial perspective, scalability and purity are paramount. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to characterize 1-2-(4-tert-butylphenoxy)ethoxy-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride, ensuring compliance with regulatory standards. This aligns with the growing emphasis on Quality by Design (QbD) in pharmaceutical manufacturing, a hot topic in AI-driven drug development forums.

Environmental and safety considerations are also integral to its application. While not classified as hazardous, proper handling protocols are recommended to mitigate risks associated with fine powders. The compound’s eco-toxicity profile and biodegradability are subjects of ongoing research, reflecting the broader industry shift toward green chemistry principles.

In summary, CAS No. 1216714-30-5 represents a promising candidate for drug discovery, particularly in areas like CNS therapeutics and GPCR modulation. Its structural complexity and functional versatility make it a valuable tool for researchers exploring structure-activity relationships (SAR) and drug-likeness parameters. As the scientific community continues to prioritize personalized medicine and high-throughput screening, compounds like this will remain at the forefront of innovation.